methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate
Overview
Description
Methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate, also known as MPTP, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of mitochondrial complex I and has been used to study Parkinson's disease, as it induces a parkinsonian syndrome in humans and non-human primates.
Mechanism of Action
Methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate is a potent inhibitor of mitochondrial complex I, which is a key enzyme in the electron transport chain. By inhibiting complex I, methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate disrupts the production of ATP, leading to mitochondrial dysfunction and oxidative stress. This, in turn, leads to the death of dopaminergic neurons in the substantia nigra, which is the hallmark of Parkinson's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate are well-documented. methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate induces a parkinsonian syndrome in humans and non-human primates that closely resembles the symptoms of Parkinson's disease. These symptoms include tremors, rigidity, bradykinesia, and postural instability. methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate also causes a decrease in dopamine levels in the brain, which is a hallmark of Parkinson's disease.
Advantages and Limitations for Lab Experiments
Methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate is a useful tool for studying Parkinson's disease because it induces a parkinsonian syndrome in humans and non-human primates that closely resembles the symptoms of Parkinson's disease. However, there are some limitations to using methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate in lab experiments. methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate is toxic and can cause irreversible damage to dopaminergic neurons. It is also difficult to administer methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate in a controlled manner, which can lead to variability in experimental results.
Future Directions
There are several future directions for research on methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate. One area of research is to develop new compounds that are less toxic than methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate but still induce a parkinsonian syndrome. Another area of research is to study the role of mitochondrial dysfunction in other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease. Finally, researchers are also exploring the use of methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate as a tool to study the effects of environmental toxins on the development of Parkinson's disease.
Scientific Research Applications
Methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate has been widely used as a research tool to study Parkinson's disease. It is particularly useful because it induces a parkinsonian syndrome in humans and non-human primates that closely resembles the symptoms of Parkinson's disease. methyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate is also used to study the role of mitochondrial dysfunction in the pathogenesis of Parkinson's disease.
properties
IUPAC Name |
methyl 1-(2-phenylsulfanylacetyl)piperidine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3S/c1-19-15(18)12-7-9-16(10-8-12)14(17)11-20-13-5-3-2-4-6-13/h2-6,12H,7-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNEZHWRUMPZLNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCN(CC1)C(=O)CSC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.